Cas no 125-40-6 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(1-methylpropyl)-)
125-40-6 structure
Product Name:2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(1-methylpropyl)-
CAS No:125-40-6
MF:C10H16N2O3
MW:212.245642662048
CID:149208
PubChem ID:329773103
Update Time:2025-04-19
2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(1-methylpropyl)-
- BUTABARBITAL
- Butabarbital solution
- Secbutabarbital
- 5-ethyl-5-sec-butyl-barbituric acid
- 5-s-butyl-5-ethylbarbituric acid
- 5-sec-butyl-5-ethyl-pyrimidine-2,4,6-trione
- Butabarb
- Butabarbitone
- Butatab
- Butatal
- Buticaps
- Butisol
- Butrate
- Medarsed
- Nilox
- Secbutab
- Secbutobarbitone
- Secumal
- Butabarbital (USP)
- HSDB 3018
- SECBUTABARBITAL [MART.]
- Secbutobarbital
- CHEBI:3228
- WLN: T6VMVMV FHJ FY2 & 1 F2
- AC-16078
- 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(1-methylpropyl)-
- Secbutabarbitale
- P0078O25A9
- Secbutabarbital [INN]
- 5-Ethyl-5-(1-methylpropyl)barbiturate
- Secbutabarbitale [DCIT]
- BRN 0199127
- 5-(butan-2-yl)-5-ethyl-4,6-dihydroxy-2,5-dihydropyrimidin-2-one
- Secbutabarbital; Butabarbital
- Secbutabarbital (BAN)
- Sodium butabarbital
- DB00237
- CHEMBL449
- 5-Ethyl-5-(1-methylpropyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
- 5-sec-Butyl-5-ethylbarbituric acid
- 125-40-6
- 5-ethyl-5-(1-methylpropyl)pyrimidine-2,4,6(1H,3H,5H)-trione
- BUTABARBITAL [USP MONOGRAPH]
- BUTABARBITAL [MI]
- NSC27517
- AKOS015962208
- Barbituric acid, 5-sec-butyl-5-ethyl-
- sec-Butobarbitone
- BUTABARBITAL CIII [USP-RS]
- BUTABARBITAL [VANDF]
- CS-7224
- DTXSID2022709
- 5-SEC-BUTYL-5-ETHYL-BARBITURIC ACID
- 5-Ethyl-5-(1-methylpropyl)barbituric acid
- Unicelles
- 5-sec-Butyl-5-ethylmalonyl urea
- Butabarbital, 1mg/ml in Methanol
- 5-Sec-butyl-5-ethyl-2,4,6(1H,3H,5H)-pyrimidinetrione
- 5-(butan-2-yl)-5-ethyl-1,3-diazinane-2,4,6-trione
- Butabarbital ciii
- D03180
- NSC-27517
- 2,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(1-methylpropyl)-
- SCHEMBL22556204
- 5-(butan-2-yl)-5-ethylpyrimidine-2,4,6(1H,3H,5H)-trione
- SECBUTABARBITAL [WHO-DD]
- Butabarbital (VAN)
- HY-U00167
- 5-butan-2-yl-5-ethyl-1,3-diazinane-2,4,6-trione
- C07827
- GTPL7137
- Secbutabarbitalum [INN-Latin]
- NS00008671
- 5-sec-butyl-5-ethylpyrimidine-2,4,6(1H,3H,5H)-trione
- Secbutabarbitalum
- Pyridium plus (Salt/Mix)
- BUTABARBITAL [HSDB]
- 5-Sec-butyl-5-ethyl-2,4,6(1H,3H,5H)-pyrimidinetrione #
- NSC 27517
- Q410608
- BUTABARBITAL [USP IMPURITY]
- Secbubarbital
- Butabarbital [USP]
- SCHEMBL79254
- UNII-P0078O25A9
- Secbutabarbital [INN:BAN]
- EINECS 204-738-6
-
- Inchi: 1S/C10H16N2O3/c1-4-6(3)10(5-2)7(13)11-9(15)12-8(10)14/h6H,4-5H2,1-3H3,(H2,11,12,13,14,15)
- InChI Key: ZRIHAIZYIMGOAB-UHFFFAOYSA-N
- SMILES: O=C1C(C(NC(N1)=O)=O)(CC)C(C)CC
Computed Properties
- Exact Mass: 212.11600
- Monoisotopic Mass: 212.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- Density: 1.1718 (rough estimate)
- Melting Point: 166.5°C
- Boiling Point: 352.08°C (rough estimate)
- Flash Point: Degrees Fahrenheit:48.2°F
Degrees Celsius:9°C - Refractive Index: 1.4550 (estimate)
- PSA: 75.27000
- LogP: 1.45250
- Color/Form: 1.0 mg/mL in methanol
2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(1-methylpropyl)- Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H225-H301 + H311 + H331-H370
- Warning Statement: P210-P260-P280-P301+P310-P311
- Hazardous Material transportation number:UN 3249
- WGK Germany:1
- Hazard Category Code: 11-23/24/25-39/23/24/25
- Safety Instruction: 16-36/37-45
-
Hazardous Material Identification:
- HazardClass:6.1(b)
- PackingGroup:III
- Storage Condition:−20°C
- Safety Term:6.1(b)
- Packing Group:III
2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(1-methylpropyl)- Related Literature
-
Jin'an Zhao,Shuangcheng Zhi,Huaibin Yu,Ruina Mao,Jiyong Hu,Wei Song,Junshuai Zhang RSC Adv. 2017 7 51162
-
2. Calculation of Abraham descriptors from experimental data from seven HPLC systems; evaluation of five different methods of calculationAndreas M. Zissimos,Michael H. Abraham,Chau M. Du,Klara Valko,Chris Bevan,Derek Reynolds,John Wood,Kin Y. Tam J. Chem. Soc. Perkin Trans. 2 2002 2001
-
3. Chapter 2. Physical methods and techniques. Part (i) Mass spectrometry
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
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